Cas no 318949-55-2 (6-(3,5-dimethyl-1H-pyrazol-1-yl)-N-phenethyl-1,2,4,5-tetraazin-3-amine)

• Product Name: 6-(3,5-dimethyl-1H-pyrazol-1-yl)-N-phenethyl-1,2,4,5-tetraazin-3-amine
• CAS No: 318949-55-2
• MF: C₁₅H₁₇N₇
• MW: 295.342381238937
• CID: 6787055
• PubChem ID: 1483138
• Update Time: 2025-10-28

6-(3,5-dimethyl-1H-pyrazol-1-yl)-N-phenethyl-1,2,4,5-tetraazin-3-amine Chemical and Physical Properties

Names and Identifiers

• Oprea1_747321
• 7G-003
• 6-(3,5-dimethyl-1H-pyrazol-1-yl)-N-(2-phenylethyl)-1,2,4,5-tetrazin-3-amine
• AKOS005097755
• 6-(3,5-dimethylpyrazol-1-yl)-N-(2-phenylethyl)-1,2,4,5-tetrazin-3-amine
• 6-(3,5-dimethyl-1H-pyrazol-1-yl)-N-phenethyl-1,2,4,5-tetraazin-3-amine
• 318949-55-2

• Inchi： 1S/C15H17N7/c1-11-10-12(2)22(21-11)15-19-17-14(18-20-15)16-9-8-13-6-4-3-5-7-13/h3-7,10H,8-9H2,1-2H3,(H,16,17,18)
• InChI Key： UYRLECRDZRKYOU-UHFFFAOYSA-N
• SMILES： N1(C2=NN=C(N=N2)NCCC2C=CC=CC=2)C(C)=CC(C)=N1

Computed Properties

• Exact Mass: 295.15454357g/mol
• Monoisotopic Mass: 295.15454357g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 81.4Ų

Additional information on 6-(3,5-dimethyl-1H-pyrazol-1-yl)-N-phenethyl-1,2,4,5-tetraazin-3-amine

Introduction to 6-(3,5-dimethyl-1H-pyrazol-1-yl)-N-phenethyl-1,2,4,5-tetraazin-3-amine and Its Significance in Modern Chemical Biology

The compound with the CAS number 318949-55-2, identified as 6-(3,5-dimethyl-1H-pyrazol-1-yl)-N-phenethyl-1,2,4,5-tetraazin-3-amine, represents a fascinating molecule in the realm of chemical biology. This heterocyclic compound has garnered attention due to its unique structural features and potential biological activities. The presence of a pyrazole moiety and a tetraazine core suggests a rich interplay of electronic and steric effects, which can be exploited for designing novel therapeutic agents.

Recent advancements in medicinal chemistry have highlighted the importance of pyrazole derivatives in drug discovery. Pyrazole scaffolds are known for their versatility and have been incorporated into numerous pharmacophores. The 3,5-dimethyl substitution on the pyrazole ring not only enhances the stability of the molecule but also influences its interactions with biological targets. This structural motif has been explored in various contexts, including antimicrobial and anti-inflammatory applications.

The N-phenethyl group in the molecular structure of this compound introduces an additional layer of complexity. Phenethylamines are well-documented for their role in modulating neurotransmitter systems, making them relevant in the development of psychoactive drugs. However, recent studies have expanded their scope to include potential applications in cancer therapy and neurodegenerative diseases. The combination of a phenethyl group with a tetraazine ring suggests that this compound may exhibit dual functionality, targeting multiple pathways simultaneously.

The tetraazine core is another critical feature that warrants detailed discussion. Tetraazines are known for their ability to form stable complexes with biological molecules, including DNA and proteins. This property has been leveraged in the development of chemotherapeutic agents that target specific DNA sequences or protein interactions. The 1,2,4,5-tetraazine framework in this compound provides a rigid scaffold that can be fine-tuned to enhance binding affinity and selectivity.

Current research in chemical biology emphasizes the need for multifunctional compounds that can address complex diseases like cancer and neurodegenerative disorders. The structural features of 6-(3,5-dimethyl-1H-pyrazol-1-yl)-N-phenethyl-1,2,4,5-tetraazin-3-amine make it a promising candidate for such applications. Studies have begun to explore its potential as an inhibitor of kinases and other enzymes implicated in cancer progression. Additionally, its ability to interact with DNA suggests possible applications in gene therapy or targeted drug delivery systems.

The synthesis of this compound involves intricate organic transformations that highlight the expertise required in modern chemical synthesis. The preparation of the pyrazole derivative necessitates careful control over reaction conditions to ensure high yield and purity. Similarly, the introduction of the phenethyl group requires precise functionalization strategies to avoid unwanted side reactions. These synthetic challenges underscore the importance of advanced techniques such as transition-metal catalysis and flow chemistry in facilitating complex molecule construction.

In terms of biological activity, preliminary studies have shown that this compound exhibits significant promise as an anti-proliferative agent. Cell-based assays have demonstrated its ability to inhibit the growth of various cancer cell lines by disrupting key signaling pathways. Furthermore, its interaction with microtubule dynamics has been observed, suggesting potential applications in chemotherapy by interfering with mitotic processes.

The development of novel drug candidates is not without challenges. One major hurdle is ensuring selectivity—targeting diseased cells without harming healthy tissues. The unique structural features of 6-(3,5-dimethyl-1H-pyrazol-1-yl)-N-phenethyl-1,2,4,5-tetraazin-3-amine offer a glimpse into how molecular design can address this issue. By fine-tuning the substituents on both the pyrazole and tetraazine moieties, researchers can modulate binding affinities and selectivities to achieve desired therapeutic outcomes.

Another critical aspect is understanding how these compounds are metabolized within living systems. Metabolism can significantly alter a drug's efficacy and safety profile. Computational modeling and experimental techniques are being employed to predict metabolic pathways and identify potential liabilities early in the drug discovery process. This approach helps streamline development efforts by focusing on compounds that are more likely to succeed in clinical trials.

The integration of computational methods has revolutionized modern drug discovery by enabling high-throughput screening and virtual ligand docking studies. These techniques allow researchers to rapidly evaluate thousands of compounds against biological targets before synthesizing them physically—a cost-effective strategy that accelerates innovation. For compounds like 6-(3,5-dimethyl-1H-pyrazol-1-yl)-N-phenethyl-1,2,4,5-tetraazin-3-amine, computational modeling has provided valuable insights into their binding modes and interactions with potential targets.

Future directions for research on this compound include exploring its mechanism of action at a molecular level using advanced spectroscopic techniques such as NMR spectroscopy and X-ray crystallography. Understanding how it interacts with biological targets will provide critical information for optimizing its therapeutic potential while minimizing off-target effects.

In conclusion,6-(3,5-dimethyl-1H-pyrazol-1-y)-N-ph-enethyl--,-,-,-tetraazin--,---mine (CAS no 31--949--55--) stands as an exemplary molecule that embodies the intersection of structural complexity and biological function within chemical biology research today Its unique combination o pyazole derivatives tetraazines phenethyle groups makes it particularly interesting f further exploration both academically clinically Moreover ongoing advancements computational methods synthetic chemistry ensure continued progress uncovering full therapeutic promise